Cas no 13333-49-8 (Phenol, 4-(methylthio)-2-nitro-)

• Product Name: Phenol, 4-(methylthio)-2-nitro-
• CAS No: 13333-49-8
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 96734
• PubChem ID: 18795857
• Update Time: 2025-04-18

Phenol, 4-(methylthio)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(methylthio)-2-nitro-
• 4-methylsulfanyl-2-nitrophenol
• DTXSID10596343
• QOVVFTWHKWXRII-UHFFFAOYSA-N
• SCHEMBL4544584
• 4-methylthio-2-nitrophenol
• 4-(Methylsulfanyl)-2-nitrophenol
• 13333-49-8
• 2-nitro-4-(methylthio)phenol

• Inchi： 1S/C7H7NO3S/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3
• InChI Key： QOVVFTWHKWXRII-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 185.01471
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 63.37